Cas no 86408-75-5 (Sulfodehydroabietic acid calcium salt)

• Product Name: Sulfodehydroabietic acid calcium salt
• CAS No: 86408-75-5
• MF: C₂₀H₂₆CaO₅S
• MW: 418.560444355011
• CID: 991617
• Update Time: 2023-08-03

Sulfodehydroabietic acid calcium salt Chemical and Physical Properties

Names and Identifiers

• calcium (1R,4aR,10aR)-1,4a-dimethyl-7-propan-2-yl-6-sulfonato-2,3,4,9, 10,10a-hexahydrophenanthrene-1-carboxylate
• calcium,(1R,4aR,10aS)-1,4a-dimethyl-7-propan-2-yl-6-sulfonato-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate
• Sulfodehydroabietic acid calcium salt

• Inchi： 1S/C20H28O5S.Ca/c1-12(2)14-10-13-6-7-17-19(3,8-5-9-20(17,4)18(21)22)15(13)11-16(14)26(23,24)25;/h10-12,17H,5-9H2,1-4H3,(H,21,22)(H,23,24,25);/q;+2/p-2/t17-,19-,20+;/m0./s1
• InChI Key： ARDPVXCPTNGYGN-PQRDQDNSSA-L
• SMILES： [Ca+2].S(C1C(C(C)C)=CC2CC[C@@H]3[C@@](C(=O)[O-])(C)CCC[C@@]3(C)C=2C=1)(=O)(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 647
• Topological Polar Surface Area: 106